4-({4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H22N6/c1-22(2)17-7-8-20-18(21-17)24-11-9-23(10-12-24)14-16-5-3-15(13-19)4-6-16/h3-8H,9-12,14H2,1-2H3
• InChI Key: UMSGHOWQCQVTQY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)N2CCN(CC2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

The compound “4-({4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile” is a complex organic molecule that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The presence of these rings suggests that this compound may have biological activity, as many drugs and biologically active molecules contain these structures.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would contain a pyrimidine ring and a piperazine ring connected by a methylene bridge. The pyrimidine ring would be substituted with a dimethylamino group, and the piperazine ring would be connected to a benzonitrile group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Generally, the amino groups and the nitrile group could potentially be sites of reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds containing pyrimidine rings are aromatic and relatively stable. The presence of the dimethylamino group could make the compound a base, and the nitrile group could make it a weak acid.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play pivotal roles in cellular functions such as growth, differentiation, metabolism, and apoptosis .

Mode of Action

The compound interacts with its target, the tyrosine kinase, by binding to its inactive domain . This binding is facilitated through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . The compound’s interaction with the tyrosine kinase inhibits the enzyme’s activity, thereby affecting the signal transduction cascades it regulates .

Biochemical Pathways

The inhibition of tyrosine kinases by the compound affects various biochemical pathways. These pathways are involved in cellular functions such as growth, differentiation, metabolism, and apoptosis . The specific downstream effects would depend on the particular tyrosine kinase that the compound interacts with and the cellular context.

Pharmacokinetics

One source mentions that the compound’s degree of lipophilicity allows it to diffuse easily into cells , which could suggest good bioavailability.

Result of Action

The result of the compound’s action is the inhibition of tyrosine kinase activity. This inhibition disrupts the signal transduction cascades regulated by these enzymes, leading to changes in cellular functions such as growth, differentiation, metabolism, and apoptosis . The specific molecular and cellular effects would depend on the particular tyrosine kinase that the compound interacts with and the cellular context.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.